Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-

• IUPAC Name: 2,2,2-trifluoro-N-trimethylsilylacetamide
• InChI: InChI=1S/C5H10F3NOSi/c1-11(2,3)9-4(10)5(6,7)8/h1-3H3,(H,9,10)
• InChI Key: QLPZEDHKVHQPAD-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)NC(=O)C(F)(F)F
• Molecular Formula: C5H10F3NOSi
• Molecular Weight: 185.22 g/mol
• CAS RN: 55982-15-5

Description

“Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-” is an organic compound with the molecular formula C5H10F3NOSi. It is used as a silylating reagent that forms volatile derivatives for GC-MS analysis. It is also used in the extraction of hydroxylated fatty acids from human serum.

Molecular Structure Analysis

The molecular weight of “Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-” is 185.22. The exact molecular structure can be obtained from databases like the NIST Chemistry WebBook.

Physical And Chemical Properties Analysis

The density of “Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-” is approximately 1.095 g/cm3, and its boiling point is around 115.9°C. More detailed physical and chemical properties can be found in databases like the NIST Chemistry WebBook.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-, and its derivatives are commonly used in chemical synthesis. For instance, the synthesis and structural analysis of related compounds such as 2,2,2-trichloro-N-[(trimethylsilyl)methyl]acetamide have been explored. These compounds are prepared through reactions with acid chlorides and studied using techniques like X-ray analysis and quantum chemical calculations (Sterkhova, Lazarev, & Lazareva, 2019).

Precursors in Organic Synthesis

Compounds like Difluoro(trimethylsilyl)acetamides, which are closely related to Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-, have been utilized as precursors in the synthesis of other organic compounds. For example, they have been used in creating 3,3-Difluoroazetidinones, demonstrating their versatility in organic synthesis (Bordeau, Frébault, Gobet, & Picard, 2006).

Analytical Applications in Chemistry

The compound and its derivatives find applications in analytical chemistry as well. For example, Bis(trimethylsilyl)acetamide has been used for the silylation of lipolysis products for gas-liquid chromatography, illustrating its utility in analytical techniques (Tallent & Kleiman, 1968).

Study of Silylation Reactions

The reactions and properties of Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)- and its derivatives have been a subject of study to understand silylation reactions better. For instance, research on N-trimetylsilyl carboxamides, which include derivatives of Acetamide, has provided insights into X-ray structures, quantum chemical calculations, and types of self-associates formed in solutions (Sterkhova, Nikonov, Lazarev, Smirnov, & Lazareva, 2015).

Safety and Hazards

Safety data sheets indicate that “Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)-” is a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Proper protective equipment should be used when handling this compound, and it should be used only in well-ventilated areas.

Mechanism of Action

Target of Action

The primary targets of Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)- are yet to be identified

Mode of Action

It is known that the compound can interact with various biological molecules, potentially altering their function .

Biochemical Pathways

The biochemical pathways affected by Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)- are currently unknown

Action Environment

The action, efficacy, and stability of Acetamide, 2,2,2-trifluoro-N-(trimethylsilyl)- can be influenced by various environmental factors . These factors could include pH, temperature, and the presence of other molecules, among others. More research is needed to understand how these environmental factors impact the action of this compound.